2-(4-chlorophenoxy)-N-(3-cyano-4,5-dimethylthiophen-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3-cyano-4,5-dimethylthiophen-2-yl)acetamide
• InChI: InChI=1S/C15H13ClN2O2S/c1-9-10(2)21-15(13(9)7-17)18-14(19)8-20-12-5-3-11(16)4-6-12/h3-6H,8H2,1-2H3,(H,18,19)
• InChI Key: RDMWCJOQHHXSHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)COC2=CC=C(C=C2)Cl)C
• Molecular Formula: C15H13ClN2O2S
• Molecular Weight: 320.8 g/mol

Description

2-(4-chlorophenoxy)-N-(3-cyano-4,5-dimethylthiophen-2-yl)acetamide, also known as CP-690,550, is a synthetic small molecule that has gained significant attention in the field of pharmaceutical research. It is a potent and selective inhibitor of Janus kinase (JAK) enzymes, which are involved in the signaling pathways of various cytokines and growth factors. CP-690,550 has been extensively studied for its potential therapeutic applications in the treatment of autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Potential Pesticide Applications

A study on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide identified several compounds, including the subject chemical, characterized by X-ray powder diffraction, highlighting their potential as pesticides (E. Olszewska, B. Tarasiuk, & S. Pikus, 2011). This research provides foundational data for future investigations into their practical applications in agriculture.

Structural and Molecular Analysis

Another study focused on the crystal structures of various C,N-disubstituted acetamides, including 2-(4-chlorophenyl)-N-(2-iodophenyl)acetamide and 2-(4-chlorophenyl)-N-(pyrazin-2-yl)acetamide, to understand the hydrogen bonding and molecular interactions that dictate the compound's physical properties (B. Narayana, H. Yathirajan, R. Rathore, & C. Glidewell, 2016). Insights from these studies are crucial for the design and development of new compounds with enhanced efficacy and stability.

Synthesis and Characterization

Research on the synthesis, structure, and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide highlighted the process of creating similar compounds and evaluating their anticancer activity through in silico modeling, targeting specific receptors (Gopal Sharma et al., 2018). Such studies underscore the versatility of these compounds in medicinal chemistry and drug design.

Anticancer Activities

The synthesis and evaluation of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives for their anticancer activities against a panel of human tumor cell lines reveal promising applications of these compounds in cancer treatment (M. Duran & Ş. Demirayak, 2012). These findings contribute to the ongoing search for more effective and targeted cancer therapies.

Molecular Conformations

A detailed study on different molecular conformations and hydrogen bonding in acetamide derivatives provided insights into the structural diversity and stability of these compounds, which is essential for understanding their behavior in various environments (B. Narayana, H. Yathirajan, R. Rathore, & C. Glidewell, 2016). Such research aids in the rational design of new chemicals with specific properties and applications.